Cas no 5437-39-8 (4-Methyl-4-nitroheptanedioic acid)

4-Methyl-4-nitroheptanedioic acid is a nitro-substituted dicarboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a methyl and a nitro group at the 4-position of a heptanedioic acid backbone, offers versatility in chemical transformations, such as nucleophilic substitutions or reductions. The presence of two carboxylic acid groups enhances its utility as a bifunctional building block for polymer or coordination chemistry. This compound's well-defined reactivity profile makes it suitable for controlled synthetic pathways, particularly in the development of specialty chemicals or bioactive molecules. Its stability under standard conditions further supports handling and storage in laboratory settings.

4-Methyl-4-nitroheptanedioic acid structure

5437-39-8 structure

Product Name:4-Methyl-4-nitroheptanedioic acid

CAS No:5437-39-8

MF:C₈H₁₃NO₆

MW:219.191922903061

CID:372230

PubChem ID:226041

Update Time:2025-06-07

4-Methyl-4-nitroheptanedioic acid Chemical and Physical Properties

Names and Identifiers

- Heptanedioic acid,4-methyl-4-nitro-
- 4-Methyl-4-nitro-heptandisaeure
- 4-methyl-4-nitroheptanedioic acid
- 4-methyl-4-nitro-heptanedioic acid
- 4-Nitro-4-methyl-heptandisaeure
- 4-Nitro-4-methyl-pimelinsaeure
- MFCD18075202
- AKOS015998204
- WMU4CQH8W3
- NSC-16050
- DTXSID60969467
- heptanedioic acid, 4-methyl-4-nitro-
- QSVSXKWXZSDWIU-UHFFFAOYSA-N
- LS-08143
- 5437-39-8
- SCHEMBL15570883
- 4-methyl-4-nitroheptanedioicacid
- 4-Methyl-4-nitroheptanedioic acid
- Inchi： 1S/C8H13NO6/c1-8(9(14)15,4-2-6(10)11)5-3-7(12)13/h2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key： QSVSXKWXZSDWIU-UHFFFAOYSA-N
- SMILES： [O-][N+](C(C)(CCC(=O)O)CCC(=O)O)=O

Computed Properties

Exact Mass: 220.08212
Monoisotopic Mass: 219.07428713g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 120Å²

Experimental Properties

PSA: 121.13
LogP: 1.27460

4-Methyl-4-nitroheptanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M130890-250mg	4-Methyl-4-nitroheptanedioic acid	5437-39-8		250mg	$ 185.00	2022-06-04
TRC	M130890-500mg	4-Methyl-4-nitroheptanedioic acid	5437-39-8		500mg	$ 300.00	2022-06-04
TRC	M130890-1000mg	4-Methyl-4-nitroheptanedioic acid	5437-39-8		1g	$ 480.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737793-1g	4-Methyl-4-nitroheptanedioic acid	5437-39-8	98%	1g	￥1744.00	2024-05-09
A2B Chem LLC	AG54277-500mg	4-Methyl-4-nitroheptanedioic acid	5437-39-8	>95%	500mg	$412.00	2024-04-19
A2B Chem LLC	AG54277-1g	4-Methyl-4-nitroheptanedioic acid	5437-39-8	>95%	1g	$439.00	2024-04-19